Cas no 1270537-61-5 (2-Amino-2-(quinolin-3-yl)propan-1-ol)
2-Amino-2-(quinolin-3-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1270537-61-5
- EN300-1851851
- 2-amino-2-(quinolin-3-yl)propan-1-ol
- 2-Amino-2-(quinolin-3-yl)propan-1-ol
-
- Inchi: 1S/C12H14N2O/c1-12(13,8-15)10-6-9-4-2-3-5-11(9)14-7-10/h2-7,15H,8,13H2,1H3
- InChI Key: DZNZIXCFVVEWBK-UHFFFAOYSA-N
- SMILES: OCC(C)(C1C=NC2C=CC=CC=2C=1)N
Computed Properties
- Exact Mass: 202.110613074g/mol
- Monoisotopic Mass: 202.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 59.1Ų
2-Amino-2-(quinolin-3-yl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1851851-0.05g |
2-amino-2-(quinolin-3-yl)propan-1-ol |
1270537-61-5 | 0.05g |
$983.0 | 2023-06-01 | ||
| Enamine | EN300-1851851-0.1g |
2-amino-2-(quinolin-3-yl)propan-1-ol |
1270537-61-5 | 0.1g |
$1031.0 | 2023-06-01 | ||
| Enamine | EN300-1851851-0.25g |
2-amino-2-(quinolin-3-yl)propan-1-ol |
1270537-61-5 | 0.25g |
$1078.0 | 2023-06-01 | ||
| Enamine | EN300-1851851-0.5g |
2-amino-2-(quinolin-3-yl)propan-1-ol |
1270537-61-5 | 0.5g |
$1124.0 | 2023-06-01 | ||
| Enamine | EN300-1851851-1.0g |
2-amino-2-(quinolin-3-yl)propan-1-ol |
1270537-61-5 | 1g |
$1172.0 | 2023-06-01 | ||
| Enamine | EN300-1851851-2.5g |
2-amino-2-(quinolin-3-yl)propan-1-ol |
1270537-61-5 | 2.5g |
$2295.0 | 2023-06-01 | ||
| Enamine | EN300-1851851-5.0g |
2-amino-2-(quinolin-3-yl)propan-1-ol |
1270537-61-5 | 5g |
$3396.0 | 2023-06-01 | ||
| Enamine | EN300-1851851-10.0g |
2-amino-2-(quinolin-3-yl)propan-1-ol |
1270537-61-5 | 10g |
$5037.0 | 2023-06-01 |
2-Amino-2-(quinolin-3-yl)propan-1-ol Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 2-Amino-2-(quinolin-3-yl)propan-1-ol
Introduction to 2-Amino-2-(quinolin-3-yl)propan-1-ol (CAS No. 1270537-61-5)
2-Amino-2-(quinolin-3-yl)propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1270537-61-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a combination of an amino group and a quinoline moiety, has garnered attention due to its potential applications in drug discovery and development. The structural uniqueness of this compound lies in its ability to integrate two pharmacophores—namely, the amino group for hydrogen bonding interactions and the quinoline scaffold, which is well-documented for its biological activity across various therapeutic domains.
The quinoline ring system, a heterocyclic aromatic compound, has been extensively studied for its antimicrobial, antimalarial, and anticancer properties. Its derivatives exhibit a broad spectrum of biological activities, making it a cornerstone in the design of novel therapeutic agents. The incorporation of a quinoline moiety into 2-amino-2-(quinolin-3-yl)propan-1-ol enhances its pharmacological profile, suggesting potential applications in targeting diseases that involve quinoline-sensitive pathways. This compound represents a promising candidate for further exploration in medicinal chemistry.
In recent years, advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for their biological efficacy. The presence of the amino group in 2-amino-2-(quinolin-3-yl)propan-1-ol allows for diverse interactions with biological targets, including enzymes and receptors. This feature is particularly valuable in designing molecules that can modulate enzymatic activity or receptor binding, which are critical steps in many disease mechanisms. The quinoline part of the molecule further contributes to its potential by offering a scaffold that can be modified to enhance specificity and potency.
Current research in medicinal chemistry increasingly emphasizes the development of hybrid molecules that combine multiple pharmacophores to achieve synergistic effects. 2-Amino-2-(quinolin-3-yl)propan-1-ol exemplifies this trend by merging the amino functionality with the quinoline scaffold. Such hybridization strategies have shown promise in overcoming drug resistance and improving therapeutic outcomes. The compound’s structure also suggests versatility in chemical modifications, allowing researchers to fine-tune its properties for specific applications.
The synthesis of 2-amino-2-(quinolin-3-yl)propan-1-ol involves multi-step organic transformations that highlight the intersection of synthetic organic chemistry and medicinal chemistry. Key synthetic routes include condensation reactions, nucleophilic substitutions, and functional group interconversions. These processes require precise control over reaction conditions to ensure high yield and purity, which are essential for subsequent biological evaluation. The complexity of its synthesis underscores the compound’s significance as a building block for more complex drug candidates.
Biological evaluation of 2-amino-2-(quinolin-3-yl)propan-1-ol has revealed intriguing preliminary results that warrant further investigation. In vitro studies have demonstrated potential activity against certain enzymatic targets relevant to cancer progression and inflammatory diseases. The quinoline moiety’s ability to interact with DNA and disrupt nucleic acid integrity has been particularly noted in some preliminary assays. Additionally, the compound’s solubility profile suggests it may be suitable for formulation into various delivery systems, enhancing its therapeutic potential.
The integration of 2-amino-2-(quinolin-3-yl)propan-1-ol into drug development pipelines is contingent upon rigorous safety and efficacy assessments. Preclinical studies are essential to evaluate its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX). These studies provide critical data for determining dosing regimens and identifying potential side effects before human trials can commence. The growing interest in quinoline derivatives further supports the need for comprehensive evaluation of compounds like 1270537-61-5.
The future direction of research on 2-amino-2-(quinolin-3-y)propan-l -ol lies in exploring its mechanism of action and identifying new therapeutic applications. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be crucial in unraveling its full potential. Advances in technology, such as high-throughput screening (HTS) and structure-based drug design (SBDD), will accelerate the process of identifying lead compounds derived from this scaffold. The compound’s unique structure makes it an attractive candidate for developing next-generation therapeutics.
In conclusion, 1270537 -61 -5 represents a significant advancement in pharmaceutical chemistry with its distinct structural features and promising biological activities . Its combination of an amino group and a quinoline moiety positions it as a valuable asset in drug discovery efforts . As research continues ,this compound is expected to contribute to new therapeutic strategies across various disease areas . p>
1270537-61-5 (2-Amino-2-(quinolin-3-yl)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)